Cas no 1359703-22-2 (5,7-dibromo-4-chromanamine)

• Product Name: 5,7-dibromo-4-chromanamine
• CAS No: 1359703-22-2
• MF: C₉H₉Br₂NO
• MW: 306.981860876083
• CID: 1240163
• PubChem ID: 57417005
• Update Time: 2025-05-19

5,7-dibromo-4-chromanamine Chemical and Physical Properties

Names and Identifiers

• 5,7-dibromo-4-chromanamine
• 5,7-dibromochroman-4-amine
• AM20020438
• 1359703-22-2
• CS-0438812
• N11395

• Inchi： 1S/C9H9Br2NO/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5/h3-4,7H,1-2,12H2
• InChI Key： CAOLVCMMOQJLSX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1C(CCO2)N)Br

Computed Properties

• Exact Mass: 306.90304g/mol
• Monoisotopic Mass: 304.90509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 5,7-dibromo-4-chromanamine

5,7-Dibromo-4-Chromanamine (CAS No. 1359703-22-2): An Overview of Its Structure, Properties, and Applications

5,7-Dibromo-4-chromanamine (CAS No. 1359703-22-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5,7-dibromo-4-chromanamine is composed of a chroman ring system substituted with bromine atoms at the 5 and 7 positions, and an amine group at the 4 position. The chroman ring, a six-membered cyclohexene ring fused to a benzene ring, is a common scaffold found in many natural and synthetic compounds with diverse biological activities. The presence of bromine substituents imparts additional stability and modulates the compound's reactivity and biological properties.

Recent studies have highlighted the potential of 5,7-dibromo-4-chromanamine in various therapeutic areas. One notable application is its use as a lead compound in the development of novel antidepressants. Research has shown that this compound exhibits potent serotonin reuptake inhibition, which is a key mechanism of action for many antidepressant drugs. A study published in the Journal of Medicinal Chemistry demonstrated that 5,7-dibromo-4-chromanamine effectively inhibited serotonin reuptake in vitro with high selectivity and potency.

Beyond its antidepressant potential, 5,7-dibromo-4-chromanamine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to injury or infection and plays a crucial role in various diseases such as arthritis, asthma, and inflammatory bowel disease. Preclinical studies have shown that this compound can modulate key inflammatory pathways, including the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5,7-dibromo-4-chromanamine may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic properties of 5,7-dibromo-4-chromanamine are another important aspect of its evaluation as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate. Additionally, preliminary toxicity studies have indicated that 5,7-dibromo-4-chromanamine is well-tolerated at therapeutic doses with no significant adverse effects observed.

In the context of drug discovery and development, the synthesis of 5,7-dibromo-4-chromanamine has been optimized to improve yield and scalability. Various synthetic routes have been explored to produce this compound efficiently on both laboratory and industrial scales. One common approach involves the bromination of a chroman derivative followed by amine substitution. These synthetic methods are designed to be cost-effective and environmentally friendly, ensuring that the production process is sustainable.

The future prospects for 5,7-dibromo-4-chromanamine are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating depression and other psychiatric disorders. Additionally, researchers are exploring its potential in combination therapies with other drugs to enhance therapeutic outcomes. The versatility of this compound makes it an attractive target for further investigation and development.

In conclusion, 5,7-dibromo-4-chromanamine (CAS No. 1359703-22-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in antidepressant therapy and anti-inflammatory treatments make it an important candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.